Nicotinoyl-GABA

• CAS No.: 34562-97-5
• Product Name: Nicotinoyl-GABA
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-(pyridine-3-carbonylamino)butanoic acid
• Standard InChI: InChI=1S/C10H12N2O3/c13-9(14)4-2-6-12-10(15)8-3-1-5-11-7-8/h1,3,5,7H,2,4,6H2,(H,12,15)(H,13,14)
• Standard InChIKey: NAJVRARAUNYNDX-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C(=O)NCCCC(=O)O
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NCCCC(=O)O
• Appearance: Solid powder
• Description: Nicotinoyl-GABA is an antioxidant agent in neuroprotection treatment.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Nicotinoyl-GABA; Nicotinoyl GABA; NicotinoylGABA; Pikamilon; Pikamilone; GABA-NG; GABA NG; GABANG
• Reference: 1: Avula B, Chittiboyina AG, Sagi S, Wang YH, Wang M, Khan IA, Cohen PA. Identification and quantification of vinpocetine and picamilon in dietary supplements sold in the United States. Drug Test Anal. 2016 Mar-Apr;8(3-4):334-43. doi: 10.1002/dta.1853. Epub 2015 Oct 1. PubMed PMID: 26426301.; 2: Vishnevskiĭ EL, Loran OB, Guseva NB, Nikitin SS. [Features of neurohumoral regulation in children with combined dysfunction of the pelvic organs]. Urologiia. 2013 Nov-Dec;(6):90-6. Russian. PubMed PMID: 24649773.; 3: Danilov VV, Danilova TI, Danilov VV, Danilov VV. [Clinical and urodynamic evaluation of efficacy of conservative treatment of urination disorders in patients with benign prostate hyperplasia]. Urologiia. 2013 Sep-Oct;(5):55-8. Russian. PubMed PMID: 24437242.; 4: Egorov EA, Gvetadze AA, Davydova NG. [Antioxidant agents in neuroprotection treatment of glaucoma]. Vestn Oftalmol. 2013 Mar-Apr;129(2):69-70, 73. Russian. PubMed PMID: 23808185.; 5: Egorov EA, Gvetadze AA, Vinogradova EP. [Efficacy of vision correcting system "focus" for prevention and treatment of dry form of age macular degeneration]. Vestn Oftalmol. 2012 Jan-Feb;128(1):44-6. Russian. PubMed PMID: 22741296.; 6: Akopian VP, Balian LS, Zakarian NA. [Effect of nootropes on quantitative changes in the rat cerebral cortex GABA(A) receptor complexes under experimental hypokinesia conditions]. Eksp Klin Farmakol. 2010 Jul;73(7):13-5. Russian. PubMed PMID: 20821973.; 7: Cui W, Chen X, Zhan Y, Zhang Z, Zhang Y, Zhong D. Determination of picamilon concentration in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010 May 1;878(15-16):1181-4. doi: 10.1016/j.jchromb.2010.03.013. Epub 2010 Mar 16. PubMed PMID: 20359966.; 8: Likhodeev VA, Spasov AA, Isupov IB, Mandrikov VB. [Effects of aminalon, fenibut, and picamilon on the typological parameters of cerebral hemodynamics in swimmers with dysadaptation syndrome]. Eksp Klin Farmakol. 2009 Jul-Aug;72(4):15-9. Russian. PubMed PMID: 19803364.; 9: Danilova TI, Medvedeva EV, Vasil'eva ZhB, Danilov VV. [Changes in lower urinary tract function in children with hyperactive urinary bladder treated with combined therapy]. Urologiia. 2007 May-Jun;(3):77-81. Russian. PubMed PMID: 17722623.; 10: Akopian VP, Balian LS, Avetisian NA. [The effect of hypokinesia on depression and on the central GABA-A receptor complexes in the rat brain]. Eksp Klin Farmakol. 2006 Mar-Apr;69(2):10-3. Russian. PubMed PMID: 16845932.; 11: Kazanskaia IV, Mudraia IS, Kirpatovskiĭ VI, Sabirzianova ZR, Babanin IL. [A contractile function of various megaureter forms in infants and its pharmacological regulation]. Urologiia. 2005 May-Jun;(3):58-63. Russian. PubMed PMID: 16100788.; 12: Silkina IV, Gan'shina TC, Seredin SB, Mirzoian RS. [Gabaergic mechanism of cerebrovascular and neuroprotective effects of afobazole and picamilon]. Eksp Klin Farmakol. 2005 Jan-Feb;68(1):20-4. Russian. PubMed PMID: 15786959.; 13: Kuchmerovs'ka TM, Shymans'kyĭ IO, Donchenko HV, Stepanenko SP. [State of GABA-benzodiazepine receptor complex in diabetic neuropathy: effect of nicotinamide and nicotinoyl-GABA]. Ukr Biokhim Zh (1999). 2003 Mar-Apr;75(2):83-9. Ukrainian. PubMed PMID: 14577176.; 14: Bugaeva LI, Spasov AA, Verovskiĭ VE, Iezhitsa IN. [Preclinical prognosis of pyracetam and picamilon safety based on acute toxicity data]. Eksp Klin Farmakol. 2003 Jul-Aug;66(4):43-6. Russian. PubMed PMID: 14558352.; 15: Shymans'kyĭ IO, Kuchmerov'ska TM, Donchenko HV, Velykyĭ MM, Klymenko AP, Palyvoda OM, Kuchmerovs'kyĭ MO. [Oxidative stress correction by nicotinamide and nicotynol-GABA in diabetic neuropathy]. Ukr Biokhim Zh (1999). 2002 Sep-Oct;74(5):89-95. Ukrainian. PubMed PMID: 12916162.; 16: Kuchmerovs'ka TM, Donchenko HV, Fomenko HI, Chichkovs'ka HV, Pakirbaieva LV, Klymenko AN. [Correction by nicotinamide and nicotinoyl-GABA of dopamine metabolism in rat brain in experimental Parkinson's disease]. Ukr Biokhim Zh (1999). 2001 Nov-Dec;73(6):108-12. Ukrainian. PubMed PMID: 12199067.; 17: Loran OB, Pushkar' DIu, Rasner PI. [Dalphaz-retard treatment of urination disorders in men and women]. Urologiia. 2001 Jul-Aug;(4):47-8. Russian. PubMed PMID: 11569237.; 18: Basinskiĭ SN, Krasnogorskaia VN, Lenis IuA. [Pathogenetic treatment of central chorioretinal dystrophies with pikamilon]. Vestn Oftalmol. 2001 Mar-Apr;117(2):42-4. Russian. PubMed PMID: 11510167.; 19: Danilov VV, Borshchenko SA, Danilova TI, Medvedeva IA. [Prospects for differentiated conservative treatment of patients with benign prostatic hyperplasia]. Klin Khir. 2001 Apr;(4):45-7. Russian. PubMed PMID: 11482194.; 20: Tolstova SS. [Pikamilone treatment of benign prostatic hyperplasia]. Urologiia. 1999 Sep-Oct;(5):6-7. Russian. PubMed PMID: 11150159.
• PubChem Compound: 60608
• Last Modified: Nov 11 2021